N-(2-(1-benzylpiperidin-4-yl)ethyl)cyclopropanamine

• Molecular Formula: C17H26N2
• Molecular Weight: 258.4 g/mol
• IUPAC Name: N-[2-(1-benzylpiperidin-4-yl)ethyl]cyclopropanamine
• InChI: InChI=1S/C17H26N2/c1-2-4-16(5-3-1)14-19-12-9-15(10-13-19)8-11-18-17-6-7-17/h1-5,15,17-18H,6-14H2
• InChI Key: YNWUGEDXTCMETN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NCCC2CCN(CC2)CC3=CC=CC=C3

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-(1-benzylpiperidin-4-yl)ethyl)cyclopropanamine typically involves the reaction of 1-benzylpiperidin-4-yl)ethylamine with cyclopropanecarboxylic acid or its derivatives under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

N-(2-(1-benzylpiperidin-4-yl)ethyl)cyclopropanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate the reactions. The conditions may vary depending on the desired product and reaction type.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield N-oxides, while reduction may produce amines or other reduced forms.

Scientific Research Applications

N-(2-(1-benzylpiperidin-4-yl)ethyl)cyclopropanamine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biological targets.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of N-(2-(1-benzylpiperidin-4-yl)ethyl)cyclopropanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• N-(1-benzylpiperidin-4-yl)-2-furamide
• N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide
• N-(1H-1,3-benzodiazol-2-ylmethyl)furan-2-carboxamide

Uniqueness

N-(2-(1-benzylpiperidin-4-yl)ethyl)cyclopropanamine is unique due to its specific structure, which imparts distinct chemical and biological properties. Its cyclopropanamine moiety differentiates it from other N-benzylpiperidine derivatives, potentially leading to unique interactions and effects.